N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C18H22N2O3S/c1-23-18-11-12-20(13-18)17-9-7-16(8-10-17)19-24(21,22)14-15-5-3-2-4-6-15/h2-10,18-19H,11-14H2,1H3
• InChI Key: ZYPBTRHRZVKGAN-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2=CC=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• CAS No.: 1797278-44-4

Description

Synthesis Analysis

The synthesis of compounds similar to “N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-1-phenylmethanesulfonamide” often involves the use of pyrrolidine, a five-membered ring with nitrogen. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The synthesis often involves ring construction from different cyclic or acyclic precursors or functionalization of preformed pyrrolidine rings.

Scientific Research Applications

Synthetic Methods and Organic Chemistry Applications

• Advanced Organic Synthesis Techniques : The synthesis of complex pyrrolidinyl and phenylpyrrolidine derivatives through double reduction of cyclic sulfonamide precursors demonstrates an efficient method for constructing molecules with potential applications in drug development and organic materials (Evans, 2007). This process highlights the utility of sulfonamide as both a protecting group and an aryl donor in organic synthesis.

Pharmacological Research

• Discovery of Selective Inverse Agonists : Research into phenyl (3-phenylpyrrolidin-3-yl)sulfones has led to the discovery of selective RORγt inverse agonists, demonstrating significant potential in the development of treatments for autoimmune diseases. This work emphasizes the importance of structural elements in achieving high selectivity and desirable pharmacokinetic properties (Duan et al., 2019).

Material Science and Engineering

• Ionic Liquid-Based Electrolytes for Batteries : The development of advanced ionic liquid-based electrolytes for lithium-ion batteries showcases a significant leap in enhancing battery performance and safety. These electrolytes, characterized by high ionic conductivity and stability, promise long-life performance and are suitable for high-performance applications (Elia et al., 2016).

Novel Material Synthesis

• New Polymeric Ionic Liquids : The synthesis and characterization of novel ionic monomers and their polymerization into anionic "polymeric ionic liquids" (PILs) with highly delocalized charges offer advancements in materials science, especially in conductivity and application in energy storage devices (Shaplov et al., 2011).